Cas no 28272-04-0 (2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(dimethylamino)phenyl]-, hydrazide)

• Product Name: 2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(dimethylamino)phenyl]-, hydrazide
• CAS No: 28272-04-0
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 259344
• PubChem ID: 6444896
• Update Time: 2025-04-19

2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(dimethylamino)phenyl]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-[4-(dimethylamino)phenyl]-, hydrazide
• 4-acetamido-N-[(Z)-1-[4-(dimethylamino)phenyl]-3-hydrazinyl-3-oxoprop-1-en-2-yl]benzamide
• BRN 2911225
• 28272-04-0
• alpha-(p-Acetamidobenzamido)-p-(dimethylamino)cinnamic acid hydrazide
• Cinnamic acid, alpha-(p-acetamidobenzamido)-p-(dimethylamino)-, hydrazide

• Inchi： 1S/C20H23N5O3/c1-13(26)22-16-8-6-15(7-9-16)19(27)23-18(20(28)24-21)12-14-4-10-17(11-5-14)25(2)3/h4-12H,21H2,1-3H3,(H,22,26)(H,23,27)(H,24,28)/b18-12-
• InChI Key： SOBQLRLEYDSSKH-PDGQHHTCSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C)=O)N/C(/C(NN)=O)=C\C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 381.18029
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.56